Cas no 1071554-61-4 (Methyl 3-chloro-2-iodobenzoate)

Methyl 3-chloro-2-iodobenzoate structure
1071554-61-4 structure
Product Name:Methyl 3-chloro-2-iodobenzoate
CAS No:1071554-61-4
MF:C8H6ClIO2
MW:296.489513874054
CID:2126686
PubChem ID:67325044
Update Time:2024-11-06

Methyl 3-chloro-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-chloro-2-iodobenzoate
    • YYKVKICNNFADTE-UHFFFAOYSA-N
    • Benzoicacid,3-chloro-2-iodo-,methylester
    • G11357
    • methyl3-chloro-2-iodobenzoate
    • DB-308280
    • 1071554-61-4
    • SCHEMBL2226875
    • Methyl 3-chloro-2-iodobenzoate
    • Inchi: 1S/C8H6ClIO2/c1-12-8(11)5-3-2-4-6(9)7(5)10/h2-4H,1H3
    • InChI Key: YYKVKICNNFADTE-UHFFFAOYSA-N
    • SMILES: IC1C(=CC=CC=1C(=O)OC)Cl

Computed Properties

  • Exact Mass: 295.91010g/mol
  • Monoisotopic Mass: 295.91010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.1

Methyl 3-chloro-2-iodobenzoate Pricemore >>

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